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Compound of Interest

Compound Name: 3-Deoxy-galactosone

Cat. No.: B8056007

For laboratory personnel, including researchers, scientists, and drug development
professionals, the safe and effective handling of chemical compounds is paramount. This guide
provides essential, immediate safety and logistical information for handling 3-Deoxy-
galactosone, ensuring the well-being of researchers and the integrity of your work.

Chemical Identifier:
« Name: 3-Deoxy-galactosone
e Synonym: 3-deoxy-D-threo-hexos-2-ulose

e CAS Number: 4134-97-8

Immediate Safety and Personal Protective
Equipment (PPE)

While 3-Deoxy-galactosone is not classified as a hazardous substance according to the
Globally Harmonized System (GHS), adherence to standard laboratory safety protocols is
essential to minimize any potential risks.[1] The following personal protective equipment is
recommended to ensure a safe handling environment.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles or Face Shield

Wear chemical safety goggles
or a face shield to protect
against potential splashes or

airborne particles.[2]

Hand Protection

Chemical-Resistant Gloves

While specific glove material
recommendations are not
available due to a lack of
testing, nitrile gloves are a
suitable choice for incidental
contact.[1][2] Always inspect
gloves for any signs of
damage before use and wash
hands thoroughly after

removal.[2][3]

Body Protection

Laboratory Coat

A lab coat should be worn at
all times to protect skin and

clothing from contamination.[2]

Respiratory Protection

N95 or N100 Particle Mask

In situations where dust or
aerosols may be generated, an
N95 or N100 respirator is
recommended to prevent
inhalation.[2] However, under
normal handling conditions,
respiratory equipment is not

typically required.[1]

Operational Plan for Handling

A systematic approach to handling 3-Deoxy-galactosone will ensure a safe and controlled

experimental environment.

Standard Operating Procedure for Handling 3-Deoxy-galactosone
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Preparation

Don appropriate PPE:
- Safety Goggles

- Nitrile Gloves
- Lab Coat

l

Prepare a clean, designated workspac
Ensure proper ventilation.

e)

;

Gather all necessary materials and equipment.

-

J

Proceed to handling

Ve

Hangling

Carefully weigh and transfer the compound.
Avoid generating dust.

Y

Gf dissolving, add solvent slowly to the solid)

~

Post-Handling

:

Y
[Avoid direct contact with skin, eyes, and clothing)
- J
Proceed to cleanup
~N

E:Iean the work area and any equipment used)

[Dispose of waste in a labeled chemical waste container)

:

Gemove PPE carefully, avoiding self-contamination)

;

[Wash hands thoroughly)
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Caption: Standard Operating Procedure for Handling 3-Deoxy-galactosone.
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First-Aid Measures

In the event of accidental exposure, follow these first-aid procedures:

Exposure Route

First-Aid Procedure

Inhalation

Move the exposed individual to fresh air. If
discomfort or irritation persists, seek medical
advice.[3][4]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower.[3][4] Generally,

the product does not irritate the skin.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1][4]

Ingestion

Rinse mouth. If symptoms persist, consult a
doctor.[1][4]

Spill and Disposal Plan

Proper containment and disposal are crucial for maintaining a safe laboratory environment.

Chemical Spill Response Workflow
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(Assess the spill size and potential hazards)

Large or hazardous spill Small, manageable spill

Gon appropriate PPE (gloves, goggles, lab coat))

(Evacuate the immediate area if necessary)

(Contain the spill with absorbent material)

;

Glean up the spill and place waste in a sealed container.)

:

(Decontaminate the spill area.

(Dispose of waste as chemical waste.)

e
e
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Caption: Workflow for Responding to a 3-Deoxy-galactosone Spill.
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Disposal Plan

e Unused Product: Dispose of unused 3-Deoxy-galactosone as chemical waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.[2]

» Contaminated Materials: Place all contaminated materials, including gloves, absorbent pads,
and weighing papers, in a designated and clearly labeled chemical waste container.[2]

By adhering to these safety protocols and operational plans, researchers can handle 3-Deoxy-
galactosone responsibly, ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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